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This technical guide provides an in-depth examination of the pivotal role the short-lived 146Sm-
142Nd isotope system plays in understanding the earliest differentiation of Earth's mantle
during the Hadean eon. Variations in the 142Nd/144Nd ratio in ancient rocks offer a unique
window into global silicate differentiation events that occurred within the first few hundred
million years of Earth's history. The data presented herein, derived from high-precision mass
spectrometry, constrains the timing and scale of the formation of chemically distinct reservoirs
in the primitive mantle, a fundamental aspect of planetary evolution.

The 146Sm-142Nd Isotope System: A Primer

The 142Nd isotope is the decay product of the now-extinct radionuclide 146Sm, which has a
half-life of 103 million years.[1] Due to its short half-life, 146Sm was only present during the first
~500 million years of Solar System history.[2] Consequently, variations in the abundance of
142Nd (typically expressed as u142Nd, the parts-per-million deviation from a modern terrestrial
standard) in geological samples must be the result of chemical fractionation between the
parent (Sm) and daughter (Nd) elements during this early period.[3]

During mantle melting, Samarium (Sm) and Neodymium (Nd) behave incompatibly, but Nd is
slightly more incompatible than Sm. This leads to:

e Enriched Reservoirs (e.g., continental crust): These are characterized by a low Sm/Nd ratio.
Over time, these reservoirs will develop a deficit in 142Nd relative to the primitive mantle.
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e Depleted Reservoirs (e.g., residual mantle after melt extraction): These are left with a high
Sm/Nd ratio and will evolve to have an excess of 142Nd.

The discovery of 142Nd anomalies in Eoarchean rocks provided the first direct evidence that
this differentiation process occurred during the Hadean, within the lifetime of 146Sm.[4][5]

Quantitative Data Presentation: 142Nd Anomalies in
Archean Rocks

High-precision measurements have revealed significant 142Nd isotopic heterogeneity in
Archean mantle-derived rocks. These variations, which contrast with the homogeneous nature
of the modern mantle, preserve the signature of Hadean differentiation events.[5][6] The data
from key Archean terranes are summarized below.
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Archean p*42Nd Key Findings
Terrane | Rock  Age (Ga) Anomaly & Reference(s)
Type (ppm) Interpretations
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depleted mantle
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Isua enriched and
Supracrustal ~3.8 -13.3to +5.4 depleted Hadean  [8]
Belt, Greenland reservoirs and
their subsequent
mixing.
Interpreted as
] evidence for a
Nuvvuagittuq
complementary
Greenstone Belt, >3.8 -71t0-15 ) [7]
Hadean enriched
Canada )
reservoir (low
Sm/Nd).
Provides clear
Sao José do evidence for the
Campestre ~3.4 Down to -14.1 existence of a [319]
Massif, Brazil Hadean enriched
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. Confirms the
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Complex, ~4.0 )
anomalies depleted mantle
Canada
sources.
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South Africa

Hadean depleted

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.researchgate.net/publication/5751937_Coupled_142Nd-143Nd_Isotopic_Evidence_for_Hadean_Mantle_Dynamics
https://www.researchgate.net/publication/223462095_142Nd_evidence_for_early_Earth_differentiation
https://pmc.ncbi.nlm.nih.gov/articles/PMC2890712/
https://www.geochemicalperspectivesletters.org/article1818/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2890712/
https://www.geochemicalperspectivesletters.org/article2336/
https://www.geochemicalperspectivesletters.org/documents/GPL2336_noSI.pdf
https://www.researchgate.net/publication/223462095_142Nd_evidence_for_early_Earth_differentiation
https://www.researchgate.net/publication/223462095_142Nd_evidence_for_early_Earth_differentiation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

mantle to other

cratons.

Shows the
survival of the
Ameralik Dykes, Hadean depleted
~3.4 +4.9+0.7 ] [5][10]
Greenland mantle signature
for at least ~1

billion years.

Note: p142Nd represents the parts-per-million deviation of the 1#2Nd/**4Nd ratio from a terrestrial
standard.

Experimental Protocols for High-Precision 142Nd
Analysis

Achieving the high precision required to resolve subtle 142Nd anomalies (on the order of a few
parts-per-million) necessitates meticulous analytical procedures.[11] The generalized workflow
involves sample digestion, multi-stage chromatographic separation, and analysis by mass
spectrometry.

Sample Preparation and Digestion

o Sample Selection: Whole-rock samples are carefully selected to minimize the effects of
metamorphism and alteration, which could disturb the Sm-Nd isotope system.[4][12]

o Pulverization: Samples are crushed into a fine, homogeneous powder using agate or
ceramic mills to avoid contamination.

o Acid Digestion: A precise amount of the rock powder (typically 100-200 mg) is dissolved in a
mixture of concentrated hydrofluoric (HF) and nitric (HNO3s) acids at high temperature and
pressure in a sealed Teflon vessel. This process ensures the complete breakdown of silicate
minerals.

Chromatographic Separation of Nd
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The critical step is the chemical separation of Nd from the rock matrix and, crucially, from other
elements that could cause isobaric interferences (e.g., Ce and Sm) during mass spectrometry.
[11] A multi-stage ion-exchange chromatography protocol is typically employed.

Primary Column: The dissolved sample is loaded onto a cation-exchange column (e.g.,
Dowex AG50W-X8 resin). A series of acid washes (e.g., HCI, HNOs) are used to elute major
elements, separating the Rare Earth Elements (REES) as a group.

Secondary Separation (a-HIBA Method): The REE fraction is further purified using a second
cation-exchange column with a-hydroxyisobutyric acid (a-HIBA) as the eluent.[11] This step
is highly effective at separating individual REEs from each other due to small differences in
their ionic radii. Precise control of the a-HIBA concentration and pH is critical for achieving a
clean Nd cut, free from Sm and Ce.

Yield and Purity: The goal is to achieve a quantitative yield of Nd while ensuring the
complete removal of interfering elements. The purity of the final Nd solution is paramount for
high-precision analysis.[11]

Mass Spectrometry

The isotopic composition of the purified Nd is measured using either Thermal lonization Mass
Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-
ICP-MS).[4][5]

Instrumentation: Both TIMS and MC-ICP-MS are capable of the high-precision
measurements required. TIMS has historically provided slightly better precision for Nd
isotopes.[5]

Measurement: The purified Nd sample is loaded onto a metal filament (for TIMS) or
introduced as an aerosol into plasma (for MC-ICP-MS).[11] The instrument measures the ion
beams of different Nd isotopes simultaneously. The 142Nd/144Nd ratio is measured, and
144Nd is used as a stable reference isotope to correct for instrumental mass fractionation.

Data Correction and Reporting: The raw ratios are corrected for mass fractionation, and the
final 142Nd/144Nd ratio is reported as the u142Nd value, representing the parts-per-million
deviation from a standard reference material (e.g., JNdi-1).[5] External reproducibility is
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typically monitored by repeated measurements of standards and is often better than 5 ppm
(20).[5][11]

Mandatory Visualizations

The following diagrams illustrate the core concepts and workflows central to the 142Nd
evidence for Hadean mantle differentiation.
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Caption: Formation of 42Nd anomalies from Hadean mantle differentiation.
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Caption: Experimental workflow for high-precision 1#2Nd isotope analysis.
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Caption: Logical framework for interpreting 142Nd evidence.

Conclusion

The study of 142Nd anomalies in the Earth's oldest rocks provides compelling, quantitative
evidence for mantle differentiation within the first few hundred million years of our planet's
formation.[5][13] The existence of both positive and negative anomalies confirms the creation
of complementary depleted and enriched reservoirs during the Hadean.[3][7] These early-
formed chemical heterogeneities persisted for over a billion years, indicating that the Hadean
and Archean mantle was not well-mixed.[1][10] The meticulous analytical techniques developed
to achieve high-precision 142Nd measurements continue to refine our understanding of the
dynamic processes that shaped the early Earth.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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